![molecular formula C19H26ClNO B1452459 ({3,5-Dimethyl-4-[(3-methylphenyl)methoxy]phenyl}methyl)(ethyl)amine hydrochloride CAS No. 1311317-08-4](/img/structure/B1452459.png)
({3,5-Dimethyl-4-[(3-methylphenyl)methoxy]phenyl}methyl)(ethyl)amine hydrochloride
Overview
Description
“({3,5-Dimethyl-4-[(3-methylphenyl)methoxy]phenyl}methyl)(ethyl)amine hydrochloride” is a chemical compound with the CAS Number: 1311317-08-4 . It has a molecular weight of 319.87 . The IUPAC name for this compound is N-{3,5-dimethyl-4-[(3-methylbenzyl)oxy]benzyl}ethanamine hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C19H25NO.ClH/c1-5-20-12-18-10-15(3)19(16(4)11-18)21-13-17-8-6-7-14(2)9-17;/h6-11,20H,5,12-13H2,1-4H3;1H . This code provides a detailed description of the molecule’s structure.Scientific Research Applications
Electrochemical Behavior in Quinones
A study by Bautista-Martínez, González, and Aguilar-martínez (2004) explored the electrochemical behavior of a family of quinones, including variants with methoxy groups, in acetonitrile. The research emphasized the influence of internal and external proton donors in the electrodic mechanism of reduction (Bautista-Martínez et al., 2004).
Synthesis and Characterization of Thiazolo[3,2-a]pyrimidine
Nagarajaiah and Begum (2015) synthesized and characterized compounds related to thiazolo[3,2-a]pyrimidine, including methoxy-phenyl variants. The study provided detailed structural insights using IR, NMR spectra, and X-ray diffraction (Nagarajaiah & Begum, 2015).
Applications in Organic Solar Cells
Lv et al. (2014) investigated a compound structurally similar to the query compound, applied as an acceptor and cathode interfacial material in polymer solar cells. The study highlighted the potential of amine-based fullerene in enhancing electron mobility and efficiency in solar cells (Lv et al., 2014).
One-Pot Synthesis in Catalysis
Wissler et al. (2007) described a one-pot synthesis method using a Pd/Amberlyst system. The process involved dehydroxylation and hydrogenation steps, showcasing the versatility of certain organic compounds in catalytic reactions (Wissler et al., 2007).
Chemical Reactivity in Biginelli Type Compounds
Namazi, Mirzaei, and Azamat (2001) investigated the chemical reactivity of positions in Biginelli-type compounds, leading to the synthesis of new dihydropyrimidine derivatives. This study provided insights into the versatility of certain organic structures in creating new compounds (Namazi et al., 2001).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds such as 4-methoxyphenethylamine have been known to inhibit the monoamine oxidase-catalyzed deamination of both tyramine and tryptamine .
Biochemical Pathways
Based on its structural similarity to 4-methoxyphenethylamine, it may be involved in the modulation of monoamine oxidase activity, which plays a crucial role in the metabolism of several neurotransmitters .
Result of Action
Based on its structural similarity to 4-methoxyphenethylamine, it may inhibit the activity of monoamine oxidase, potentially leading to increased levels of monoamine neurotransmitters .
properties
IUPAC Name |
N-[[3,5-dimethyl-4-[(3-methylphenyl)methoxy]phenyl]methyl]ethanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25NO.ClH/c1-5-20-12-18-10-15(3)19(16(4)11-18)21-13-17-8-6-7-14(2)9-17;/h6-11,20H,5,12-13H2,1-4H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMERGDUAHPBKID-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCC1=CC(=C(C(=C1)C)OCC2=CC=CC(=C2)C)C.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1311317-08-4 | |
Record name | Benzenemethanamine, N-ethyl-3,5-dimethyl-4-[(3-methylphenyl)methoxy]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1311317-08-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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